Cas no 436096-81-0 ((4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine)

• Product Name: (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine
• CAS No: 436096-81-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 331336
• PubChem ID: 795889
• Update Time: 2025-11-02

(4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,N-[(4-ethoxyphenyl)methyl]-
• (4-ETHOXY-BENZYL)-FURAN-2-YLMETHYL-AMINE
• 1-(4-ETHOXYPHENYL)-N-(2-FURYLMETHYL)METHANAMINE
• AKOS B023124
• ART-CHEM-BB B023124
• N-(4-ethoxybenzyl)-1-(furan-2-yl)methanamine
• N-(4-ETHOXYBENZYL)-N-(2-FURYLMETHYL)AMINE
• TIMTEC-BB SBB007180
• FOMMAQICXGVACL-UHFFFAOYSA-N
• SR-01000370475
• 436096-81-0
• SR-01000370475-1
• 1-(4-ethoxyphenyl)-N-(furan-2-ylmethyl)methanamine
• SB61381
• FT-0644661
• [(4-ethoxyphenyl)methyl][(furan-2-yl)methyl]amine
• SCHEMBL1279329
• NS-03000
• [(4-ethoxyphenyl)methyl](furan-2-ylmethyl)amine
• Oprea1_345834
• AKOS000133974
• (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine

• MDL： MFCD03446306
• Inchi： 1S/C14H17NO2/c1-2-16-13-7-5-12(6-8-13)10-15-11-14-4-3-9-17-14/h3-9,15H,2,10-11H2,1H3
• InChI Key： FOMMAQICXGVACL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 232.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39
• XLogP3: 2.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 335.9°Cat760mmHg
• Flash Point: 156.9°C
• PSA: 34.4
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine

Comprehensive Guide to (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine (CAS No. 436096-81-0): Properties, Applications, and Market Insights

(4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine, with the CAS number 436096-81-0, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, often referred to in scientific literature by its systematic name, features a furan-2-ylmethyl group attached to an amine, which is further linked to a 4-ethoxyphenyl moiety. Such structural characteristics make it a subject of interest in various research fields, including medicinal chemistry, material science, and agrochemical development.

The molecular formula of (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine is C14H17NO2, with a molecular weight of 231.29 g/mol. Its chemical structure combines aromatic and heterocyclic components, which contribute to its distinctive reactivity and solubility properties. Researchers have noted that the presence of the furan ring and the ethoxy group enhances its potential for forming stable intermediates in synthetic pathways. This makes it a valuable building block in the synthesis of more complex molecules, particularly in pharmaceutical and material science applications.

One of the most discussed topics in relation to CAS 436096-81-0 is its role in drug discovery. The compound's amine functionality and aromatic systems make it a candidate for modulating biological activity. Recent studies have explored its derivatives as potential agents for targeting specific enzymes or receptors, though further research is needed to validate these findings. The furan-2-ylmethyl component, in particular, is known for its bioisosteric properties, which can improve the pharmacokinetic profiles of drug candidates.

In material science, (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine has been investigated for its potential use in polymer chemistry and surface modification. The compound's ability to act as a linker or cross-linking agent has been highlighted in several patents. For instance, its incorporation into polymer matrices can enhance thermal stability and mechanical properties, making it relevant for advanced coatings and adhesives. The ethoxy group also offers tunable solubility, which is advantageous for formulation development.

From a market perspective, the demand for CAS 436096-81-0 has been steadily increasing, driven by its applications in research and development. Suppliers and manufacturers have reported growing inquiries from pharmaceutical and chemical industries, particularly in regions with strong R&D infrastructure like North America, Europe, and Asia-Pacific. The compound is typically available in small to medium quantities, catering to laboratory-scale experiments and pilot studies.

Environmental and safety considerations for (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine are also a key focus. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols are recommended due to its amine functionality. Researchers are advised to use personal protective equipment (PPE) and work in well-ventilated areas when handling this compound. Its biodegradability and ecotoxicological profile are currently under investigation, with preliminary data suggesting moderate environmental persistence.

The synthesis of 436096-81-0 typically involves multi-step organic reactions, starting from commercially available precursors like 4-ethoxyphenyl methanol and furan-2-carbaldehyde. Recent advancements in catalytic methods have improved the yield and purity of the final product, making it more accessible for industrial applications. Green chemistry approaches, such as solvent-free reactions and catalytic hydrogenation, are also being explored to reduce the environmental footprint of its production.

Looking ahead, the future of (4-Ethoxyphenyl)methyl(furan-2-ylmethyl)amine appears promising, with ongoing research uncovering new applications. Its versatility as a synthetic intermediate and potential biological activity make it a compound to watch in the coming years. For researchers and industry professionals, staying updated on the latest developments related to CAS 436096-81-0 is essential to leverage its full potential.